Cas no 32711-91-4 (Ethyl 4-(4-methoxyphenyl)-3-oxobutanoate)

• Product Name: Ethyl 4-(4-methoxyphenyl)-3-oxobutanoate
• CAS No: 32711-91-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 293786
• PubChem ID: 14959491
• Update Time: 2025-04-19

Ethyl 4-(4-methoxyphenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-methoxyphenyl)-3-oxobutanoate
• Benzenebutanoic acid,4-methoxy-b-oxo-, ethyl ester
• Acetoaceticacid, 4-(p-methoxyphenyl)-, ethyl ester (7CI,8CI)
• Ethyl4-(p-methoxyphenyl)acetoacetate
• 4-(4-methoxy-phenyl)-3-oxo-butyric acid ethyl ester
• SCHEMBL606715
• 4-(4-Methoxyphenyl)-3-oxobutyric acid ethyl ester
• CCOC(=O)CC(=O)CC1=CC=C(OC)C=C1
• Ethyl4-(4-methoxyphenyl)-3-oxobutanoate
• 4-(4-Methoxvphenyl)-3-oxobutanoic acid, ethyl ester
• DTXSID40566099
• MFCD03844420
• ZZEJIZHZTDVNRS-UHFFFAOYSA-N
• F79418
• 32711-91-4
• 4-methoxy-beta-oxo-benzenebutanoic acid ethyl ester
• AKOS010952155
• ethyl 4-(4-methoxy-phenyl)-3-oxobutanoate
• HS-3300

• MDL： MFCD03844420
• Inchi： 1S/C13H16O4/c1-3-17-13(15)9-11(14)8-10-4-6-12(16-2)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key： ZZEJIZHZTDVNRS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles